![molecular formula C22H17N5O2S2 B2412772 N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide CAS No. 1251683-25-6](/img/structure/B2412772.png)
N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C22H17N5O2S2 and its molecular weight is 447.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A series of compounds, including derivatives of imidazo[2,1-b]thiazole, were synthesized for evaluation as potential anti-inflammatory agents. The synthesis involved cyclocondensation reactions and explored the reactivity of related compounds with electrophilic reagents, leading to the formation of various derivatives, including 2-iminochromenes. These synthesized compounds were tested for animal toxicity, analgesic, and anti-inflammatory studies (Thabet et al., 2011).
Cytotoxic Activity for Cancer Treatment
Research into novel compounds bearing imidazo[2,1-b]thiazole scaffolds was conducted with a focus on their cytotoxicity against human cancer cell lines. These compounds showed potential as inhibitors against specific cancer cell lines, indicating their possible use in cancer treatment (Ding et al., 2012).
Anti-Asthmatic Activities
Compounds with imidazo[2,1-b]thiazole structures were synthesized and evaluated for their ability to inhibit bronchoconstriction in guinea pigs, indicating potential use in treating asthma. Some derivatives showed excellent anti-asthmatic activity and were found to have enhanced activity based on specific structural modifications (Kuwahara et al., 1996).
Aldose Reductase Inhibitory Effect
A study was conducted on the aldose reductase inhibitory effect of newly synthesized hydrazinecarbothioamides and 4-thiazolidinones bearing an imidazo[2,1-b]thiazole moiety. The study aimed to evaluate these compounds for potential therapeutic use in conditions related to aldose reductase activity, such as diabetic complications (Güzeldemirci et al., 2018).
Antimicrobial Activity
Imidazo[2,1-b]thiazole derivatives were synthesized and screened for their antimicrobial activities. The study aimed to explore the potential of these compounds as antimicrobial agents, with some showing promising results against various pathogens (Shankerrao et al., 2017).
properties
IUPAC Name |
N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N5O2S2/c1-14(27-20(28)8-7-17(25-27)19-6-3-10-30-19)21(29)23-16-5-2-4-15(12-16)18-13-26-9-11-31-22(26)24-18/h2-14H,1H3,(H,23,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSCLJAUQBKFKAF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC(=C1)C2=CN3C=CSC3=N2)N4C(=O)C=CC(=N4)C5=CC=CS5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N5O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.